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Compound of Interest

Compound Name: Stearanilide

Cat. No.: B1329348 Get Quote

In-depth Technical Guide to Stearanilide
For Researchers, Scientists, and Drug Development Professionals

Core Compound: Stearanilide
CAS Number: 637-54-7

Molecular Formula: C24H41NO

Molecular Weight: 359.60 g/mol

Synonyms: N-Phenylstearamide, N-Stearoylaniline

Stearanilide is a long-chain fatty acid anilide, a derivative of stearic acid and aniline. Its

amphiphilic nature, arising from a long hydrophobic alkyl chain and a more polar anilide

headgroup, makes it a subject of interest in materials science and pharmaceutical technology.

This guide provides a comprehensive overview of its synthesis, properties, and applications,

with a focus on its emerging role in drug delivery systems.

Molecular Structure
The molecular structure of Stearanilide consists of a stearoyl group (derived from stearic acid)

attached to the nitrogen atom of an aniline molecule.
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Table 1: Physicochemical Properties of Stearanilide

Property Value Reference

Appearance White to off-white solid/powder
[Generic Material Safety Data

Sheet]

Melting Point 92-94 °C
[Generic Material Safety Data

Sheet]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

acetone, and chloroform.

[General Chemical Knowledge]

Experimental Protocols
Synthesis of Stearanilide
A common method for the synthesis of Stearanilide involves the acylation of aniline with

stearoyl chloride. This reaction, a nucleophilic acyl substitution, is typically carried out in the

presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

Aniline

Stearoyl chloride

Pyridine (or another suitable base)

Dichloromethane (or another suitable inert solvent)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO3) solution

Anhydrous magnesium sulfate (MgSO4)

Ethanol (for recrystallization)
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Procedure:

In a round-bottom flask, dissolve aniline in dichloromethane.

Add pyridine to the solution to act as a base.

Cool the mixture in an ice bath.

Slowly add stearoyl chloride to the cooled solution with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl

solution, water, and saturated sodium bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and evaporate the solvent under reduced pressure to obtain the crude

product.

Recrystallize the crude Stearanilide from hot ethanol to yield the pure product.

Applications in Drug Delivery
Stearanilide is gaining attention in the field of drug delivery, particularly in the formulation of

Solid Lipid Nanoparticles (SLNs). SLNs are colloidal carriers made from solid lipids, and they

offer advantages such as controlled drug release, improved bioavailability of poorly soluble

drugs, and good biocompatibility.

Formulation of Stearanilide-based Solid Lipid
Nanoparticles (SLNs)
A high-pressure homogenization technique is often employed for the preparation of

Stearanilide-based SLNs.

Materials:
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Stearanilide (as the solid lipid)

Drug to be encapsulated

Surfactant (e.g., Poloxamer 188, Tween 80)

Purified water

Procedure:

Melt the Stearanilide at a temperature above its melting point.

Disperse or dissolve the drug in the molten lipid.

Separately, prepare a hot aqueous solution of the surfactant at the same temperature.

Add the hot lipid-drug mixture to the hot aqueous surfactant solution under high-speed

stirring to form a coarse pre-emulsion.

Homogenize the pre-emulsion using a high-pressure homogenizer for several cycles at an

elevated temperature.

Cool the resulting nanoemulsion to room temperature, allowing the lipid to recrystallize and

form solid lipid nanoparticles.

The SLN dispersion can then be further processed, for instance, by lyophilization for long-

term storage.

Table 2: Example Characteristics of Drug-Loaded Solid Lipid Nanoparticles (Conceptual Data)
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Parameter Value

Average Particle Size (z-average) 150 - 300 nm

Polydispersity Index (PDI) < 0.3

Zeta Potential -15 to -30 mV

Entrapment Efficiency (%) 70 - 95%

Drug Loading (%) 1 - 10%

Note: The actual values will depend on the specific drug, formulation, and process parameters.
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Caption: Synthesis of Stearanilide and its subsequent use in the formulation of drug-loaded

Solid Lipid Nanoparticles (SLNs).

This guide provides a foundational understanding of Stearanilide for scientific and drug

development applications. Further research into its toxicological profile and in vivo behavior

within drug delivery systems is essential for its translation into clinical use.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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